Cas no 96862-01-0 (Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside)

Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside is a flavonoid glycoside derivative of quercetin, characterized by the malonyl group esterified at the 6''-position of the glucoside moiety. This structural modification enhances its solubility and stability compared to non-acylated quercetin glycosides, making it particularly useful in biochemical and pharmacological research. The malonylation also influences its bioavailability and metabolic pathways, offering potential advantages in studies of plant secondary metabolism or nutraceutical applications. Its well-defined structure allows for precise investigations into flavonoid biosynthesis, enzymatic activity, and interactions with biological targets. The compound is commonly utilized as a reference standard in analytical chemistry for the identification and quantification of flavonoid derivatives in plant extracts.

Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside structure

96862-01-0 structure

Product Name:Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside

CAS No:96862-01-0

MF:C₂₄H₂₂O₁₅

MW:550.422488689423

CID:1987038

PubChem ID:329751366

Update Time:2025-11-02

Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside Chemical and Physical Properties

Names and Identifiers

- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen-3-yl 6-O-(carboxyacetyl)-beta-D-glucopyranoside
- quercitin 3-O-β-D-6''-malonoglucoside
- Quercetin 3-O-malonylglucoside
- Quercetin 3-o-beta-D-(6''-o-malonyl)-glucoside
- Quercetin-3-O-(6''-malonylglucoside)
- 665V8QQD5I
- MEGxp0_000167
- Quercetin 3-O-(6-O-malonyl-beta-D-glucoside)
- Quercetin 3-O-(6''-o-malonyl)-beta-D-glucoside
- Quercetin 3-O-(6''-malonylglucoside)
- Quercetin malonylglucosid
- Quercetin 3-O-(6-o-malonyl)-beta-D-glucoside
- Isoquercitrin 6''-malonate
- Quercetin-3-(6''-malonyl)-Glucoside
- MC
- 3-[[6-O-(2-Carboxyacetyl)-β-D-glucopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one (ACI)
- D
- 4H-1-Benzopyran-4-one, 3-[[6-O-(carboxyacetyl)-β-D-glucopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy- (9CI)
- Luteolin 7-O-(6′′-O-malonyl)-β-D-glucopyranoside
- Quercetin 3-O-(6-O-malonyl)-β-D-glucoside
- Quercetin 3-O-(6′′-malonylglucoside)
- Quercetin 3-O-(6′′-O-malonyl)-β-D-glucoside
- Quercetin 3-O-(6′′-O-malonyl)glucoside
- Quercetin malonylglucoside
- Quercetin-3-O-(6-O-malonyl-β-D-glucopyranoside
- Quercetin-3-O-6′-malonyl-glucoside
- Quercetin-3-O-β-D-glucoside-6"-O-malonate
- Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside
- Flavonol base + 4O, O-MalonylHex
- 6''-O-Malonylisoquercitrin
- Quercetin 3-O-(6'-malonyl-glucoside)
- Quercetin 3-(6''-malonyl-glucoside)
- PD164945
- UNII-665V8QQD5I
- AKOS040734010
- CHEBI:32080
- QUERCETIN 3-O-(6''-O-MALONYL)-.BETA.-D-GLUCOSIDE
- A-D-glucoside
- Quercetin 3-(6''-malonylglucoside)
- MS-30066
- 3-[[(2R,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-chromen-3-yl]oxy-3,4,5-trihydroxy-oxan-2-yl]methoxy]-3-oxo-propanoic acid
- DTXSID20914276
- 4H-1-BENZOPYRAN-4-ONE, 3-((6-O-(2-CARBOXYACETYL)-.BETA.-D-GLUCOPYRANOSYL)OXY)-2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-
- Quercetin 3-O-(6'-O-malonyl)-beta-D-glucoside, >=85% (HPLC)
- 96862-01-0
- HY-N9397
- Quercetin 3-?O-?(6''-?O-?Malonyl)?-?b-?D-?glucoside
- 3-[[(2R,3S,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3-oxopropanoic acid
- QUERCETIN 3-O-.BETA.-D-(6''-O-MALONYL)-GLUCOSIDE
- AC1NQZKQ
- 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl 6-O-(carboxyacetyl)hexopyranoside
- 3-[[(2R,3S,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-chromen-3-yl]oxy-3,4,5-trihydroxy-tetrahydropyran-2-yl]methoxy]-3-oxo-propanoic acid
- E88712
- Quercetin 3-O-(6''-O-malonyl)-
- MolPort-001-740-345
- Q27114775
- Quercetin 3-O-(6-O-malonyl)-b-D-glucoside
- PD164944
- QUERCETIN 3-O-(6-O-MALONYL)-.BETA.-D-GLUCOSIDE
- CS-0159691
- 4H-1-Benzopyran-4-one, 3-((6-O-(2-carboxyacetyl)-beta-D-glucopyranosyl)oxy)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-
- Quercetin 3-(6''-malonylgalactoside)
- DA-57296
- Quercetin 3-?O-?(6''-?O-?Malonyl)?-??-?D-?glucoside
- MDL： MFCD20527305
- Inchi： 1S/C24H22O15/c25-9-4-12(28)17-13(5-9)37-22(8-1-2-10(26)11(27)3-8)23(19(17)33)39-24-21(35)20(34)18(32)14(38-24)7-36-16(31)6-15(29)30/h1-5,14,18,20-21,24-28,32,34-35H,6-7H2,(H,29,30)/t14-,18-,20+,21-,24+/m1/s1
- InChI Key： NBQPHANHNTWDML-UJKBSQBPSA-N
- SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](COC(=O)CC(=O)O)O1)C1C(=O)C2C(=CC(=CC=2OC=1C1C=CC(O)=C(O)C=1)O)O

Computed Properties

Exact Mass: 550.09586999 g/mol
Monoisotopic Mass: 550.09586999 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 39
Rotatable Bond Count: 8
Complexity: 967
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 250
Molecular Weight: 550.4

Experimental Properties

Density: 1.9±0.1 g/cm3
Boiling Point: 957.2±65.0 °C at 760 mmHg
Flash Point: 325.5±27.8 °C
Vapor Pressure: 0.0±0.3 mmHg at 25°C

Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301
Warning Statement： P301+P310
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
Storage Condition：−20°C

Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside Pricemore >>

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TRC	Q510035-1mg	Quercetin 3-O-(6''-O-Malonyl)-b-D-glucoside	96862-01-0		1mg	$ 155.00	2023-09-06
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Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside Production Method

Production Method 1

177985-63-6

96862-01-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran

Reference

: A Two-Step Efficient Chemo-enzymic Synthesis of Flavonoid Glycoside Malonates

Riva, Sergio; Danieli, Bruno; Luisetti, Monica, Journal of Natural Products, 1996, 59(6), 618-621

Production Method 2

153874-66-9

96862-01-0

Reaction Conditions

1.1 Catalysts: Esterase Solvents: Dimethylformamide , Water

Reference

: Chemo-enzymic synthesis of 6"-O-(3-arylprop-2-enoyl) derivatives of the flavonol glucoside isoquercitrin

Danieli, Bruno; Bertario, Andrea; Carrea, Giacomo; Redigolo, Barbara; Secundo, Francesco; et al, Helvetica Chimica Acta, 1993, 76(8), 2981-91

Production Method 3

117-39-5

96862-01-0

29125-80-2

6892-74-6

153-18-4

482-35-9

Reaction Conditions

1.1 5 d, 25 °C

Reference

: Glycosylation and malonylation of quercetin, epicatechin, and catechin by cultured plant cells

Shimoda, Kei; Otsuka, Takanao; Morimoto, Yoko; Hamada, Hatsuyuki; Hamada, Hiroki, Chemistry Letters, 2007, 36(10), 1292-1293